N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3/c1-13-3-7-16(8-4-13)21-12-17(19)18-11-14-5-9-15(20-2)10-6-14/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: KNDIKINWHAERIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO3
• DSSTOX Substance ID: DTXSID70974845
• Molecular Weight: 285.34 g/mol
• CAS RN: 5944-90-1

Description

N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide, also known as MBMPA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in inflammation, cancer, and viral replication. It has also been shown to modulate neurotransmitter release and protect against oxidative stress.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit viral replication. N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide has been shown to modulate neurotransmitter release and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for further study. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide. One area of interest is the development of N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the optimization of its use in cancer treatment. Additionally, further study is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 4-methoxybenzylamine with 4-methylphenol, followed by acetylation with acetic anhydride. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. N-(4-methoxybenzyl)-2-(4-methylphenoxy)acetamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.